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Compound Name:

hydrochloride
CAS No.: 1172906-16-9
Cat. No.: B13721468
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FTIR Reference Framework: 2-Amino-3-ethyl-6-ethoxyquinoline HCI

Executive Summary & Technical Context

Compound: 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride CAS: 1172906-16-9
Molecular Formula: C13H17CIN20 Application: Pharmaceutical Intermediate (often utilized in
the synthesis of specific kinase inhibitors or antimalarial scaffolds).[1]

This guide provides a definitive reference framework for the infrared spectroscopic identification
of 2-Amino-3-ethyl-6-ethoxyquinoline HCI. Unlike simple organic bases, this compound exhibits
complex vibrational modes due to the interplay between the quinoline aromatic system, the
ether linkage, and the hydrochloride counter-ion.

The primary challenge in verifying this compound is distinguishing the HCI salt form from its
Free Base precursor and separating it from close structural analogs (e.g., the 3-methyl variant).
This guide establishes a "Self-Validating" spectral protocol to ensure identity confirmation.
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Experimental Protocol: Sample Preparation

To obtain reproducible spectra comparable to reference standards, the following methodology
is mandatory. The choice of technique significantly alters the appearance of the "Salt Region”
(3000-2500 cm™1).

Method A: KBr Pellet (Gold Standard for Salts)

o Why: Potassium Bromide (KBr) is transparent in the IR region and allows for better
resolution of the broad ammonium bands characteristic of HCI salts.

e Protocol:

o

Mix 1-2 mg of the dry sample with 200 mg of spectroscopic-grade KBr.

[¢]

Grind finely in an agate mortar (avoid absorbing moisture).

Press at 10 tons for 2 minutes to form a transparent disc.

[¢]

o

Critical Check: Ensure the baseline at 4000 cm~1 is >80% transmittance to prevent
scattering artifacts.

Method B: Diamond ATR (High Throughput)

o Why: Rapid ID without sample destruction.

o Correction Factor: ATR spectra exhibit lower intensity at high wavenumbers (3000+ cm™1)
compared to transmission. The broad N-H* bands may appear weaker.

Spectral Analysis & Assighment

The FTIR spectrum of 2-Amino-3-ethyl-6-ethoxyquinoline HCl is defined by three critical zones.
Identification requires the presence of markers in all three zones.

Zone 1: The "Salt Signature" (3500 — 2400 cm™?)

This region confirms the Hydrochloride nature.

o Feature: A broad, continuous absorption band spanning ~3200 to 2600 cm™1.
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e Mechanistic Origin: This "Ammonium Band" arises from the N-H* stretching vibrations. In 2-
aminoquinolines, protonation typically occurs at the ring nitrogen (N1), creating a strong
hydrogen-bond network with the chloride ion.

o differentiation:

o Free Base:[2] Shows two distinct, sharp peaks ~3400 and 3300 cm~1
(asymmetric/symmetric NH2z stretch) with a clean baseline below 3000 cm~1.

o HCI Salt: The sharp NH2 bands are broadened and redshifted, often merging into the
broad N-H* continuum.

Zone 2: The Quinoline Core (1650 - 1500 cm™?)
This region confirms the Aromatic Skeleton.

e 1640-1610 cm~* (C=N/ C=C Stretch): Intense band. Protonation of the ring nitrogen induces
a shift to higher frequencies (blue shift) compared to the free base due to the increased
double-bond character of the iminium-like system.

e 1600 & 1580 cm~1: Skeletal vibrations of the benzene ring fused to the pyridine ring.

Zone 3: Substituent Fingerprints (1300 - 1000 cm™1)

This region confirms the Ethoxy and Ethyl groups.

e 1240-1220 cm~1 (Ar-O-C Stretch): Strong band corresponding to the asymmetric stretching
of the aryl-alkyl ether (6-ethoxy group).

e 1050-1030 cm~* (Alkyl C-O Stretch): Symmetric ether stretch.

e 2960-2870 cm~1* (Aliphatic C-H): Often obscured by the salt band, but shoulders should be
visible for the Ethyl (-CH2CH3s) and Ethoxy (-OCH2CHs) groups.

Comparative Analysis: HCI Salt vs. Alternatives

The following table contrasts the target molecule with its most common confusion points: the
Free Base form and the 3-Methyl analog.
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Target: 3-Ethyl-6-

Spectral Feature
Ethoxy HCI

Alternative 1: Free Alternative 2: 3-
Base Methyl Analog

Broad Continuum (N-
3500-2500 cm™1 H*). Obscured C-H
stretches.[3]

Sharp Doublet
(3450/3350 cm™1).
Clean baseline.

Broad Continuum

(Identical to Target).

Strong, shifted C=N+*

1630 cm~1 Region
band (~1635 cm™1).

Lower frequency C=N

Similar (~1635 cm™1).
(~1615 cm™1).

Ether Band (1230

Present (Strong).
cm™1)

Present (Strong). Present (Strong).

Fingerprint (800-700 Unique pattern for
cm™1) Ethyl group wagging.

Distinct Shift: Methyl
] group lacks CH:2
Unique pattern. ]
wagging modes seen

in Ethyl.

Decision Logic for Identification

Use the following logic flow to validate your sample.
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Unknown Sample Spectrum

Check 3200-2600 cm—1:
Is there a broad 'Ammonium’' continuum?

Result: FREE BASE Form Check 1240 cm~1:
(Reprocess with HCI to convert) Is there a strong Aryl-Ether (C-O) band?

Check Fingerprint:
Are Ethyl specific bands present?
(vs Methyl analog)

Result: WRONG ANALOG
(Likely 6-H or 6-Chloro derivative)

CONFIRMED IDENTITY:
2-Amino-3-ethyl-6-ethoxyquinoline HCI

Click to download full resolution via product page

Figure 1: Step-wise spectral validation logic for distinguishing salt forms and structural analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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